Cas no 893738-96-0 (Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)-)

Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)- structure
893738-96-0 structure
Product Name:Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)-
CAS No:893738-96-0
MF:C15H13NO
MW:223.269823789597
CID:714680
PubChem ID:20100183
Update Time:2025-04-19

Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)-
    • 3-(2,3-dihydro-1H-indol-5-yl)benzaldehyde
    • 3-(Indolin-5-yl)benzaldehyde
    • DTXSID60602509
    • BB 0223837
    • 893738-96-0
    • SCHEMBL2563484
    • AKOS004118930
    • Inchi: 1S/C15H13NO/c17-10-11-2-1-3-12(8-11)13-4-5-15-14(9-13)6-7-16-15/h1-5,8-10,16H,6-7H2
    • InChI Key: BDTKLXXSSAJGTE-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)C1C=CC2=C(C=1)CCN2

Computed Properties

  • Exact Mass: 223.1
  • Monoisotopic Mass: 223.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 29.1A^2
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